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Compound of Interest

Compound Name: N-Acetyl Fluvoxamine Acid
CAS No.: 88699-87-0
Cat. No.: B565630
Get Quote
. J

As researchers, we often treat metabolites like N-Acetyl Fluvoxamine Acid (CAS: 88699-87-
0) merely as reference standards for HPLC or LC-MS calibration.[1] This is a safety blind spot.
While this compound is a metabolite of Fluvoxamine (an SSRI), it retains the stable
trifluoromethyl-phenyl pharmacophore.[1]

The Scientific Reality: Standard wastewater treatment plants (WWTPSs) are not designed to
degrade fluorinated pharmaceutical derivatives. Pouring this down the drain contributes to the
"pseudo-persistence” of pharmaceuticals in aquatic ecosystems.

Your Core Objective: Ensure 100% thermal destruction of the molecule. The only validated
disposal path for N-Acetyl Fluvoxamine Acid is high-temperature incineration.[1]

Chemical Profile & Handling Logic

Understanding the physicochemical properties of the analyte dictates the cleaning and disposal
logic.
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Compound Name

N-Acetyl Fluvoxamine Acid

Reference Standard /
Metabolite

CAS Number

88699-87-0

Use for waste manifesting.[1]

Molecular Formula

Ci16H19F3N204

Contains Fluorine (requires
high-temp burn).[1]

Functional Groups

Carboxylic Acid,

Trifluoromethyl

Acidic nature: Solubility

increases in basic pH.[1]

Physical State

Solid (White/Off-white powder)

Particulate hazard; requires
HEPA controls.[1]

Solubility

DMSO, Methanol, Basic

Agqueous

Cleaning Agent: Use Methanol
or 0.1M NaOH.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system.[1] You cannot proceed to the next step

without verifying the previous one.

Phase 1: Source Segregation (The "Red Bin" Rule)[1]

e Solid Waste (Pure Standard):

o Never discard in general trash.

o Place expired or excess solids directly into a High-Density Polyethylene (HDPE) wide-

mouth jar labeled "Hazardous Waste - Toxic/Pharmaceutical."[1]

o Validation: Verify the lid is screw-top and vapor-tight.

e Liquid Waste (HPLC Effluent/Stock Solutions):

o Solvent Compatibility: Ensure the waste stream (e.g., Acetonitrile/Methanol) is compatible

with the collection carboy.
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o Segregation: Do not mix with oxidizing acids (e.g., Nitric Acid) as this creates an
immediate reaction hazard with organic solvents.[1]

o Validation: Check pH. If the solution is highly acidic (< pH 2), neutralize to pH 5-9 before
long-term storage to prevent container degradation, unless using specialized acid-
resistant carboys.[1]

Phase 2: Decontamination of Glassware (Solubility
Logic)

Because N-Acetyl Fluvoxamine Acid contains a carboxylic acid moiety, it can adhere to glass
surfaces.[1] Simple water rinsing is insufficient.

e Primary Rinse: Rinse glassware with Methanol or DMSO (organic solubility).[1] Collect this
rinse as hazardous waste.

e Secondary Rinse: Rinse with 0.1M NaOH (Sodium Hydroxide).

o Mechanism:[1][2][3][4][5] Deprotonates the acid group, making it highly water-soluble and
stripping it from the glass.

¢ Final Wash: Standard detergent and water.

Phase 3: Labeling & Compliance (OSHA/RCRA)

Labeling must meet OSHA Hazard Communication Standard (HCS) and EPA RCRA
requirements.[1]

Signal Word: WARNING

Hazard Statement: "Pharmaceutical Waste - Toxic to Aquatic Life."[1]

Pictogram: Environment (Dead tree/fish symbol) and Exclamation Mark.

Contents: Clearly list "N-Acetyl Fluvoxamine Acid" and the solvent composition (e.g., "90%
Acetonitrile, 10% Water").

Phase 4: Final Destruction
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e Method: Incineration at >1000°C.[1]

e Why: This temperature is required to break the Carbon-Fluorine (C-F) bonds in the
trifluoromethyl group.[1] Lower temperatures may result in the release of fluorinated

byproducts.

e Vendor Instruction: Explicitly mark the waste manifest as "Pharmaceutical Incineration

Required.”

Operational Workflow Diagram

The following diagram illustrates the decision logic for handling this specific compound.
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Waste Generation:
N-Acetyl Fluvoxamine Acid

Solid Waste Liquid Waste 1. MeOH Rinse
(Expired Standard/Spill) (HPLC Effluent/Rinsate) 2. 0.1M NaOH Rinse

Add Rinsate to Waste

Place in HDPE Jar Segregate into
(Do NOT dissolve) Solvent Carboy

Labeling (OSHA/RCRA):
'Pharm Waste - Incinerate'

Satellite Accumulation Area
(Max 1 Year / Limit Vol)

High-Temp Incineration

(Destruction of C-F bonds)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of N-Acetyl Fluvoxamine Acid,
emphasizing the capture of rinsate from glassware.

Emergency Spill Response

If a spill occurs in the laboratory, execute the following immediately:
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 Isolate: Mark the area. If powder is airborne, evacuate until dust settles.

o PPE: Wear Nitrile gloves (double gloving recommended), lab coat, and safety goggles. Use
a P95/N95 respirator if handling pure powder.

e Containment:

o Solid Spill: Do not dry sweep (creates dust).[1] Cover with wet paper towels (dampened
with water or methanol) to solubilize and capture the powder.

o Liquid Spill: Absorb with vermiculite or standard spill pads.[1]

o Disposal: Place all cleanup materials (towels, gloves, pads) into the hazardous waste
container. Do not throw in regular trash.

Regulatory Grounding

o EPA RCRA (USA): Under the "Management Standards for Hazardous Waste
Pharmaceuticals” (40 CFR Part 266 Subpart P), healthcare facilities and labs are prohibited
from "sewering" (flushing) hazardous pharmaceutical waste [1].[1]

e Bioaccumulation: SSRIs and their metabolites have been detected in surface waters,
affecting aquatic life behavior. Proper disposal is an ethical obligation beyond compliance [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Acetyl Fluvoxamine Acid | CL6H19F3N204 | CID 71312888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. ClinPGx [clinpgx.org]
¢ 3. labelvalue.com [labelvalue.com]
e 4. resources.duralabel.com [resources.duralabel.com]

¢ 5. Pharmaceutical Waste Disposal and Proper Labeling | TriHaz Solutions
[trihazsolutions.com]

¢ To cite this document: BenchChem. [Executive Directive: The "Zero-Bioaccumulation”
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565630/docs#executive-directive-the-zero-
bioaccumulation-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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